Cas no 106135-28-8 (5-Methoxy-1H-benzimidazole-2-sulfonic acid)

• Product Name: 5-Methoxy-1H-benzimidazole-2-sulfonic acid
• CAS No: 106135-28-8
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 1072491
• PubChem ID: 2055059
• Update Time: 2025-04-20

5-Methoxy-1H-benzimidazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1H-benzimidazole-2-sulfonic acid
• 6-methoxy-1H-Benzimidazole-2-sulfonic acid
• 5-Methoxy-1H-benzo[d]imidazole-2-sulfonic acid
• DB-296577
• 5-Methoxy-1H-benzo[d]imidazole-2-sulfonicacid
• STK213166
• Z56799405
• BS-51069
• CS-0167939
• E82093
• 5-methoxy-1H-1,3-benzodiazole-2-sulfonic acid
• SCHEMBL16134519
• AKOS000560155
• 6-Methoxy-1H-benzo[d]imidazole-2-sulfonic acid
• AMY484
• MFCD00965563
• 106135-28-8
• A919512
• XH0067

• MDL： MFCD00965563
• Inchi： 1S/C8H8N2O4S/c1-14-5-2-3-6-7(4-5)10-8(9-6)15(11,12)13/h2-4H,1H3,(H,9,10)(H,11,12,13)
• InChI Key： SZHBMDJFGQCIPU-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)(=O)(=O)O

Computed Properties

• Exact Mass: 227.01271
• Monoisotopic Mass: 228.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.608±0.06 g/cm3(Predicted)
• Melting Point: 335 °C (decomp)
• PSA: 89.38
• LogP: 1.89900

5-Methoxy-1H-benzimidazole-2-sulfonic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT